Cas no 2171854-69-4 (1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine)

• Product Name: 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine
• CAS No: 2171854-69-4
• MF: C₉H₁₂BrN₅
• MW: 270.129079818726
• CID: 5893052
• PubChem ID: 165733628
• Update Time: 2025-06-13

1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine
• 1-{8-bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-2-methylpropan-2-amine
• 2171854-69-4
• EN300-1590834

• Inchi： 1S/C9H12BrN5/c1-9(2,11)5-6-13-14-8-7(10)12-3-4-15(6)8/h3-4H,5,11H2,1-2H3
• InChI Key： GMRQEYRVQIFLFF-UHFFFAOYSA-N
• SMILES： BrC1C2=NN=C(CC(C)(C)N)N2C=CN=1

Computed Properties

• Exact Mass: 269.02761g/mol
• Monoisotopic Mass: 269.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 2171854-69-4 and Product Name: 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine

The compound identified by the CAS number 2171854-69-4 and the product name 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of fused triazoloapyrazine rings and a bromo substituent at the 8-position of the triazole ring contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in designing molecules that incorporate multiple heterocyclic moieties to enhance their pharmacological activity. The compound 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine exemplifies this trend by combining a triazoloapyrazine core with an amine functional group. This structural motif has been extensively studied for its ability to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. The bromo substituent at the 8-position of the triazole ring not only enhances the molecule's electronic properties but also provides a handle for further chemical modifications, allowing for the development of libraries of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The triazoloapyrazine scaffold is known for its stability and versatility in medicinal chemistry applications. Its ability to adopt multiple conformations and form hydrogen bonds with biological targets makes it an attractive scaffold for drug design. Additionally, the presence of the amine group at the 2-position of the propyl chain introduces a basic site that can be exploited for interactions with acidic residues in proteins or nucleic acids. This dual functionality has been leveraged in the development of molecules targeting various therapeutic areas.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The compound 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, researchers have explored its interactions with kinases and other signaling proteins that are implicated in cancer and inflammatory diseases. The bromo substituent has been shown to enhance binding affinity through halogen bonding interactions, a key consideration in modern drug design strategies. Furthermore, computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties due to its well-balanced lipophilicity and solubility profile.

The synthesis of 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The construction of the triazoloapyrazine core requires careful control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to establish the carbon-carbon bonds within the heterocyclic system. Once the core structure is in place, functionalization at the 8-position with a bromo group can be achieved through electrophilic aromatic substitution reactions or other appropriate methods. Finally, introduction of the propylamine moiety completes the molecular architecture.

The biological evaluation of 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}-2-methylpropan-2-amine has revealed intriguing results that warrant further investigation. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several target enzymes relevant to human health conditions such as cancer and inflammation. Notably, it has shown promise as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The amine group at the 2-position appears to play a crucial role in modulating binding interactions with these enzymes by forming hydrogen bonds or participating in salt bridge formation.

Advances in drug discovery methodologies have enabled researchers to rapidly screen large libraries of compounds for biological activity. High-throughput screening (HTS) techniques combined with structure-based drug design approaches have been instrumental in identifying lead compounds like 1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-ylyl}-2-methylpropanaldehyde for further optimization. The use of virtual screening methods has also accelerated this process by allowing virtual docking experiments to predict binding affinities before experimental validation.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Given its inhibitory effects on kinases and other enzymes involved in disease pathways such as cancer cell proliferation and inflammationmediated responses, it could serve as a starting point for developing novel therapeutics aimed at treating these conditions effectively while minimizing side effects associated with existing treatments.

In conclusion, 2171854 -69 - 41{8-bromo - 12 ,42triazolo42 ,34pyrazin - 34y l } -22methylprop an -22amine is an exciting development in pharmaceutical chemistry that holds significant promise for future medical applications . Its unique structural features make it an ideal candidate for further exploration through both synthetic chemistry efforts aimed at generating analogues ,and biological studies designed to elucidate mechanisms-of-action . As research continues into understanding how this class off compounds interacts within living systems, we can expect even more innovative approaches toward addressing complex health challenges will emerge .